Cas no 17790-73-7 (1,3-Cyclopentanedicarboxylic acid, 2-methyl-4-oxo-, 1-ethyl 3-methylester)

1,3-Cyclopentanedicarboxylic acid, 2-methyl-4-oxo-, 1-ethyl 3-methylester structure
17790-73-7 structure
Product Name:1,3-Cyclopentanedicarboxylic acid, 2-methyl-4-oxo-, 1-ethyl 3-methylester
CAS No:17790-73-7
MF:C11H16O5
MW:228.241744041443
CID:1364809
Update Time:2024-08-14

1,3-Cyclopentanedicarboxylic acid, 2-methyl-4-oxo-, 1-ethyl 3-methylester Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclopentanedicarboxylic acid, 2-methyl-4-oxo-, 1-ethyl 3-methylester
    • 1,3-Cyclopentanedicarboxylic acid, 2-methyl-4-oxo-, 1-ethyl 3-methyl ester
    • Inchi: 1S/C11H16O5/c1-4-16-10(13)7-5-8(12)9(6(7)2)11(14)15-3/h6-7,9H,4-5H2,1-3H3
    • InChI Key: VAVOLLRGDYZZPW-UHFFFAOYSA-N
    • SMILES: C1(C(OCC)=O)CC(=O)C(C(OC)=O)C1C

Computed Properties

  • Exact Mass: 228.09978

Experimental Properties

  • Density: 1.158±0.06 g/cm3(Predicted)
  • Boiling Point: 315.7±42.0 °C(Predicted)
  • PSA: 69.67
  • pka: 10.83±0.60(Predicted)
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